N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide

• IUPAC Name: N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide
• InChI: InChI=1S/C18H17N3O/c1-13-7-3-4-8-14(13)12-21(2)18(22)17-11-19-15-9-5-6-10-16(15)20-17/h3-11H,12H2,1-2H3
• InChI Key: CMBONCJVEXCUHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C)C(=O)C2=NC3=CC=CC=C3N=C2
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide, also known as QX-314, is a potent sodium channel blocker that has been widely used in scientific research. It was first synthesized in the 1950s, and since then, it has been extensively studied for its ability to block pain signals in nerve fibers.

Mechanism of Action

N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide blocks sodium channels by binding to the intracellular side of the channel pore. This prevents the influx of sodium ions into the neuron, which is necessary for the generation of action potentials. By blocking sodium channels, N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide effectively silences the activity of nociceptors, thereby reducing pain signaling.
Biochemical and Physiological Effects
N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide has been shown to have a number of biochemical and physiological effects on neurons. In addition to blocking sodium channels, it can also inhibit the activity of other ion channels, such as potassium channels and calcium channels. N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide has also been shown to reduce the release of neurotransmitters, such as glutamate and substance P, which are involved in pain signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide in lab experiments is its selectivity for nociceptors. This allows researchers to study pain signaling pathways in a more targeted manner. Additionally, N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide has a long duration of action, which makes it useful for studying chronic pain conditions. However, one limitation of N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide is that it cannot be used in vivo, as it cannot penetrate the cell membrane on its own. Therefore, it must be delivered to the neuron using other methods, such as electroporation or microinjection.

Future Directions

There are several future directions for research on N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide. One area of interest is the development of new delivery methods that can improve its efficacy and reduce its toxicity. Another area of research is the investigation of the role of sodium channels in other neurological conditions, such as epilepsy and multiple sclerosis. Additionally, there is ongoing research on the development of new sodium channel blockers that can selectively target different types of neurons, which could lead to the development of more effective pain medications.

Synthesis Methods

N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide can be synthesized through a multistep process involving the reaction of quinoxaline-2-carboxylic acid with N-methyl-N-(2-methylphenyl)amine. The resulting intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with N,N-dimethylformamide to form N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide. The final product is purified by recrystallization or column chromatography.

Scientific Research Applications

N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide has been widely used in scientific research as a tool to study the function of sodium channels in neurons. It is particularly useful for studying pain signaling pathways, as it can selectively block the activity of nociceptors, which are specialized neurons that detect painful stimuli. N-methyl-N-[(2-methylphenyl)methyl]quinoxaline-2-carboxamide has been used to investigate the role of sodium channels in various pain conditions, including neuropathic pain, inflammatory pain, and cancer pain.